N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride

• CAS No.: 40398-77-4
• Molecular Formula: C16H16Cl3N5O
• Molecular Weight: 400.7 g/mol
• IUPAC Name: N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride
• InChI: InChI=1S/C16H15Cl2N5O.ClH/c1-12(10-19-21-13-5-6-14(17)15(18)9-13)20-22-16(24)11-23-7-3-2-4-8-23;/h2-10H,11H2,1H3,(H-,19,20,21,22,24);1H
• InChI Key: RNGWVHWDNMNHLG-UHFFFAOYSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C[N+]1=CC=CC=C1)/C=N\NC2=CC(=C(C=C2)Cl)Cl.[Cl-]
• Canonical SMILES: CC(=NNC(=O)C[N+]1=CC=CC=C1)C=NNC2=CC(=C(C=C2)Cl)Cl.[Cl-]

Description

N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique chemical structure, which includes a hydrazinylidene group, a dichlorophenyl group, and a pyridin-1-ium-1-ylacetamide moiety. The chloride ion is present as a counterion to balance the charge of the pyridinium group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the hydrazinylidene intermediate, followed by its reaction with the appropriate aldehyde or ketone to form the final product. The reaction conditions often involve the use of solvents such as ethanol or methanol, and catalysts like acids or bases to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired yield, purity, and cost-effectiveness. Optimization of reaction parameters, such as temperature, pressure, and reaction time, is crucial to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents for these reactions include halogens, acids, and bases.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may involve reducing agents like sodium borohydride. Substitution reactions often require catalysts or specific solvents to facilitate the reaction.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxides or other oxidized derivatives, while reduction reactions may produce reduced forms of the compound. Substitution reactions can result in the formation of new compounds with different functional groups.

Scientific Research Applications

N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: In biological research, the compound is used to study the effects of hydrazinylidene derivatives on biological systems, including their potential as enzyme inhibitors or signaling molecules.

Industry: In industrial applications, the compound is used in the production of specialty chemicals, pharmaceuticals, and other high-value products.

Mechanism of Action

The mechanism of action of N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, depending on its chemical structure and the biological context. The molecular targets and pathways involved in its mechanism of action are currently under investigation in various research studies.

Comparison with Similar Compounds

N-[(Z)-[(1Z)-1-[(3,4-dichlorophenyl)hydrazinylidene]propan-2-ylidene]amino]-2-pyridin-1-ium-1-ylacetamide;chloride can be compared with other similar compounds, such as:

Hydrazinylidene derivatives: These compounds share the hydrazinylidene functional group and may have similar chemical and biological properties.

Dichlorophenyl compounds: Compounds containing the dichlorophenyl group may exhibit similar reactivity and applications.

Pyridinium compounds: The presence of the pyridinium group in these compounds may confer similar chemical and biological activities.

The uniqueness of this compound lies in its specific combination of functional groups, which may result in distinct chemical reactivity and biological activity compared to other similar compounds.